Cas no 864918-68-3 (N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

N-(2H-1,3-Benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a structurally complex compound featuring a benzodioxole moiety linked to a thiadiazole ring via a sulfanylacetamide bridge. The presence of the 2-methylphenyl substituent on the thiadiazole core enhances its potential for selective binding interactions, making it a candidate for pharmacological or agrochemical applications. The benzodioxole group may contribute to metabolic stability, while the thiadiazole-sulfanyl linkage offers versatility in chemical reactivity. This compound’s unique architecture suggests utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its synthesis requires precise control to maintain structural integrity and functional efficacy.
N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide structure
864918-68-3 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
CAS No:864918-68-3
MF:C18H15N3O3S2
MW:385.46000123024
CID:6391064
PubChem ID:7119398
Update Time:2025-06-07

N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
    • AKOS024597798
    • F0698-0302
    • SMR000236291
    • SR-01000141075
    • CHEMBL1422699
    • MLS000720404
    • SR-01000141075-1
    • N-(2H-1,3-benzodioxol-5-yl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
    • N-(1,3-benzodioxol-5-yl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
    • N-(benzo[d][1,3]dioxol-5-yl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
    • 864918-68-3
    • HMS2566D22
    • Acetamide, N-1,3-benzodioxol-5-yl-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
    • Inchi: 1S/C18H15N3O3S2/c1-11-4-2-3-5-13(11)17-20-18(26-21-17)25-9-16(22)19-12-6-7-14-15(8-12)24-10-23-14/h2-8H,9-10H2,1H3,(H,19,22)
    • InChI Key: ZLPRGKHHBGOMSH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2OCOC2=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1

Computed Properties

  • Exact Mass: 385.05548370g/mol
  • Monoisotopic Mass: 385.05548370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • pka: 11.74±0.20(Predicted)

N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Pricemore >>

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N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Related Literature

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-68-3)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-68-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a benzodioxole ring and a thiadiazole moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiadiazole ring could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that 864918-68-3 could serve as a promising lead compound for the development of anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 864918-68-3 exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival. Further in vivo studies are currently underway to assess its efficacy and safety in animal models.

In addition to its therapeutic potential, the pharmacokinetic properties of 864918-68-3 have also been a focus of recent research. A 2023 study in Drug Metabolism and Disposition explored the compound's metabolic stability and bioavailability, revealing that it undergoes extensive hepatic metabolism but maintains sufficient plasma concentrations to exert its biological effects. These findings are critical for guiding future formulation strategies to optimize its therapeutic window.

Despite these promising results, challenges remain in the development of 864918-68-3 as a viable drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864918-68-3) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover its multifaceted biological activities and refine its pharmacological profile, paving the way for potential applications in inflammation, oncology, and beyond. The integration of computational, in vitro, and in vivo approaches will be crucial for translating these findings into clinically relevant therapies.

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